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Compound of Interest

Compound Name: Cesium thiocyanate

Cat. No.: B1260155

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cesium Thiocyanate (CSSCN), a
versatile inorganic compound with applications in various fields of research and development.
This document details its chemical and physical properties, safety information, and provides
insights into its experimental applications.

Chemical Identification and Properties

Cesium thiocyanate is a cesium salt of thiocyanic acid. Its primary identifier in chemical
databases and for regulatory purposes is the CAS number 3879-01-4. While the CAS number
3444-31-3 is also occasionally associated with this compound by some suppliers, 3879-01-4 is

the most consistently referenced identifier.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Cesium
thiocyanate.
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Property Value Reference(s)
Molecular Formula CCsNS [1]

Molecular Weight 190.98 g/mol [1]
Appearance White crystalline solid [2]

Melting Point 205 °C (decomposes)

Boiling Point Decomposes

Solubility Soluble in water and ethanol.

Safety Data Sheet Summary

A thorough understanding of the safety profile of a chemical is paramount for its safe handling
in a laboratory setting. The following tables summarize the key safety information for Cesium
thiocyanate, based on globally harmonized system (GHS) classifications and information from
various safety data sheets.

~HS H | Classificati

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage
Hazardous to the Aquatic o
Category 3 H402: Harmful to aquatic life

Environment, Acute Hazard

Hazardous to the Aquatic o
_ H412: Harmful to aquatic life
Environment, Long-Term Category 3 ) ]
with long lasting effects
Hazard
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Note: GHS classifications may vary slightly between suppliers.

First Aid Measures

Exposure Route First Aid Procedure

Reference(s)

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o
respiration. Consult a

physician.

[1](3]

) Wash off with soap and plenty
Skin Contact o
of water. Consult a physician.

[1]3]

Rinse thoroughly with plenty of
Eye Contact water for at least 15 minutes

and consult a physician.

[1]3]

Never give anything by mouth
) to an unconscious person.
Ingestion ) i
Rinse mouth with water.

Consult a physician.

[1]3]

| : . PPE)

Protection Type Recommendation

Reference(s)

] Safety glasses with side-
Eye/Face Protection )
shields or goggles.

[3]

) ) Handle with gloves. Wear
Skin Protection ] ] ]
appropriate protective clothing.

[3]

Use a NIOSH/MSHA or
European Standard EN 149
i ) approved respirator if
Respiratory Protection o
exposure limits are exceeded
or if irritation or other

symptoms are experienced.

[4]
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Experimental Protocols and Applications

Cesium thiocyanate serves as a versatile reagent in various chemical applications, most
notably in the synthesis of other compounds and in the fabrication of perovskite solar cells.
While detailed, step-by-step protocols for the synthesis of Cesium thiocyanate are not readily
available in the public domain, its application in other processes is documented.

General Synthesis of Organic Thiocyanates

Cesium thiocyanate can be used as a thiocyanating agent in organic synthesis. A general
procedure for the synthesis of organic thiocyanates from alkyl halides is as follows:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve the alkyl halide in a suitable solvent such as ethanol.

o Addition of Cesium Thiocyanate: Add an equimolar amount or a slight excess of Cesium
thiocyanate to the solution.

e Reaction Conditions: Heat the reaction mixture to reflux and monitor the reaction progress
using an appropriate technique (e.g., TLC or GC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Filter off the
cesium halide byproduct. The filtrate contains the organic thiocyanate product.

 Purification: The crude product can be purified by distillation or recrystallization.

Application in Perovskite Solar Cell Fabrication

Cesium thiocyanate has been investigated as an additive in the fabrication of perovskite solar
cells to improve their efficiency and stability. A representative, though general, protocol for
incorporating Cesium thiocyanate into a perovskite layer is outlined below. The exact
parameters will vary depending on the specific perovskite composition and desired film
characteristics.

e Precursor Solution Preparation: Prepare a precursor solution containing the lead halide (e.g.,
Pblz) and the organic cation (e.g., methylammonium iodide) in a suitable solvent like DMF or
DMSO.
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e Doping with Cesium Thiocyanate: Add a specific molar percentage of Cesium thiocyanate
to the precursor solution. The optimal concentration needs to be determined experimentally.

o Spin Coating: Deposit the precursor solution onto a substrate (e.g., FTO-coated glass) via
spin coating to form a thin film.

e Annealing: Anneal the substrate at a specific temperature and for a set duration to promote
crystallization of the perovskite film.

» Device Assembly: Complete the solar cell device by depositing the subsequent layers, such
as the hole-transport layer and the metal electrode.

Crystal Growth

High-quality single crystals of materials containing cesium and thiocyanate can be grown from
solution using techniques like slow evaporation. A general procedure is as follows:

o Solution Preparation: Prepare a saturated or near-saturated solution of the cesium
thiocyanate-containing compound in a suitable solvent at a slightly elevated temperature.

o Filtration: Filter the hot solution to remove any insoluble impurities.

o Crystallization: Allow the solution to cool slowly to room temperature. The decrease in
solubility will lead to the formation of crystals. To promote the growth of larger single crystals,
control the rate of cooling and minimize disturbances.

« |solation: Once crystals of a suitable size have formed, they can be isolated by decanting the
supernatant liquid.

Mandatory Visualizations
General Laboratory Workflow for Handling Cesium
Thiocyanate

The following diagram illustrates a general workflow for the safe handling of Cesium
thiocyanate in a research laboratory setting.
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General laboratory workflow for handling Cesium thiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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